Cas no 1805400-96-7 (Methyl 4-(difluoromethyl)-5-hydroxy-2-nitropyridine-3-acetate)

• Product Name: Methyl 4-(difluoromethyl)-5-hydroxy-2-nitropyridine-3-acetate
• CAS No: 1805400-96-7
• MF: C₉H₈F₂N₂O₅
• MW: 262.167029380798
• CID: 4804984
• Update Time: 2025-05-24

Methyl 4-(difluoromethyl)-5-hydroxy-2-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-5-hydroxy-2-nitropyridine-3-acetate

• Inchi： 1S/C9H8F2N2O5/c1-18-6(15)2-4-7(8(10)11)5(14)3-12-9(4)13(16)17/h3,8,14H,2H2,1H3
• InChI Key： ISHJOBJOWGZJFR-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1CC(=O)OC)[N+](=O)[O-])O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.1
• Topological Polar Surface Area: 105

Additional information on Methyl 4-(difluoromethyl)-5-hydroxy-2-nitropyridine-3-acetate

Methyl 4-(difluoromethyl)-5-hydroxy-2-nitropyridine-3-acetate (CAS No. 1805400-96-7): A Comprehensive Overview

Methyl 4-(difluoromethyl)-5-hydroxy-2-nitropyridine-3-acetate (CAS No. 1805400-96-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, plays a pivotal role in the synthesis of various bioactive molecules. Its molecular structure, featuring a pyridine core with substituents such as a difluoromethyl group, a hydroxyl group, and a nitro group, makes it a versatile intermediate in the creation of novel therapeutic agents.

The significance of Methyl 4-(difluoromethyl)-5-hydroxy-2-nitropyridine-3-acetate lies in its potential applications across multiple domains of medicinal chemistry. The presence of the difluoromethyl group enhances the metabolic stability and lipophilicity of the compound, making it an attractive candidate for drug design. Additionally, the hydroxyl and nitro functional groups provide opportunities for further chemical modifications, enabling the development of derivatives with tailored pharmacological properties.

In recent years, there has been a surge in research focused on identifying new scaffolds for drug discovery. Pyridine derivatives have consistently emerged as promising candidates due to their diverse biological activities and favorable pharmacokinetic profiles. Among these, Methyl 4-(difluoromethyl)-5-hydroxy-2-nitropyridine-3-acetate has been extensively studied for its potential role in addressing various therapeutic challenges. Its structural features make it a valuable building block for synthesizing inhibitors targeting key enzymes and receptors involved in metabolic disorders, inflammation, and cancer.

One of the most compelling aspects of this compound is its utility in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with numerous diseases. The nitro group in Methyl 4-(difluoromethyl)-5-hydroxy-2-nitropyridine-3-acetate can be strategically positioned to interact with the active sites of kinases, leading to the development of potent and selective inhibitors. These inhibitors have shown promise in preclinical studies as potential treatments for conditions such as chronic inflammation and oncological disorders.

The incorporation of the difluoromethyl group into the pyridine core is particularly noteworthy, as this moiety is known to improve binding affinity and resistance to metabolic degradation. This feature has been exploited in the design of next-generation drugs that require prolonged half-lives and enhanced bioavailability. Furthermore, the hydroxyl group provides a site for further derivatization, allowing chemists to fine-tune the pharmacological properties of the compound.

Recent advancements in computational chemistry have further highlighted the importance of Methyl 4-(difluoromethyl)-5-hydroxy-2-nitropyridine-3-acetate as a key intermediate. Molecular modeling studies have demonstrated that this compound can be effectively used to scaffold novel molecules with improved binding affinities to biological targets. These studies have provided valuable insights into the structural requirements necessary for optimal pharmacological activity, guiding future synthetic efforts.

The pharmaceutical industry has taken notice of these findings, leading to increased investment in research aimed at leveraging Methyl 4-(difluoromethyl)-5-hydroxy-2-nitropyridine-3-acetate for drug development. Several academic institutions and biotechnology companies are actively exploring its potential in various therapeutic areas. Collaborative efforts between chemists and biologists are yielding promising results, with early clinical trials indicating that derivatives of this compound may offer significant therapeutic benefits.

In conclusion, Methyl 4-(difluoromethyl)-5-hydroxy-2-nitropyridine-3-acetate represents a cornerstone in modern medicinal chemistry. Its unique structural attributes make it an invaluable tool for synthesizing novel bioactive molecules with potential applications across multiple therapeutic domains. As research continues to uncover new ways to harness its capabilities, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.